![molecular formula C17H15ClN2O2 B4840637 N-allyl-2-[(4-chlorobenzoyl)amino]benzamide](/img/structure/B4840637.png)
N-allyl-2-[(4-chlorobenzoyl)amino]benzamide
Overview
Description
N-allyl-2-[(4-chlorobenzoyl)amino]benzamide (NCBA) is a synthetic compound that has gained significant attention in recent years due to its potential applications in scientific research. NCBA is a benzamide derivative that can be synthesized using a variety of methods.
Mechanism of Action
The mechanism of action of N-allyl-2-[(4-chlorobenzoyl)amino]benzamide is not fully understood, but studies have suggested that it may act by inhibiting the activity of certain enzymes that are involved in cancer cell growth and inflammation. Additionally, N-allyl-2-[(4-chlorobenzoyl)amino]benzamide may act by binding to beta-amyloid protein and preventing its aggregation, which can lead to the development of Alzheimer's disease.
Biochemical and Physiological Effects:
N-allyl-2-[(4-chlorobenzoyl)amino]benzamide has been found to have a range of biochemical and physiological effects, including the inhibition of cancer cell growth, the inhibition of pro-inflammatory cytokine production, and the prevention of beta-amyloid protein aggregation. Additionally, N-allyl-2-[(4-chlorobenzoyl)amino]benzamide has been shown to have antioxidant properties and can scavenge free radicals, which can cause damage to cells and contribute to the development of various diseases.
Advantages and Limitations for Lab Experiments
N-allyl-2-[(4-chlorobenzoyl)amino]benzamide has several advantages for use in lab experiments, including its synthetic accessibility and its potential applications in cancer research and Alzheimer's disease treatment. However, N-allyl-2-[(4-chlorobenzoyl)amino]benzamide also has some limitations, including its limited solubility in water and its potential toxicity at high concentrations.
Future Directions
There are several future directions for research on N-allyl-2-[(4-chlorobenzoyl)amino]benzamide, including the development of more efficient synthesis methods, the investigation of its potential applications in other areas of research, such as neurodegenerative diseases, and the exploration of its mechanism of action at the molecular level. Additionally, further studies are needed to determine the optimal dosage and toxicity profile of N-allyl-2-[(4-chlorobenzoyl)amino]benzamide for use in scientific research.
Scientific Research Applications
N-allyl-2-[(4-chlorobenzoyl)amino]benzamide has been found to have potential applications in scientific research, particularly in the field of cancer research. Studies have shown that N-allyl-2-[(4-chlorobenzoyl)amino]benzamide can inhibit the growth of cancer cells, including breast cancer and lung cancer cells. N-allyl-2-[(4-chlorobenzoyl)amino]benzamide has also been found to have anti-inflammatory properties and can inhibit the production of pro-inflammatory cytokines. Additionally, N-allyl-2-[(4-chlorobenzoyl)amino]benzamide has been shown to have potential applications in the treatment of Alzheimer's disease, as it can inhibit the aggregation of beta-amyloid protein, which is a hallmark of the disease.
properties
IUPAC Name |
2-[(4-chlorobenzoyl)amino]-N-prop-2-enylbenzamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15ClN2O2/c1-2-11-19-17(22)14-5-3-4-6-15(14)20-16(21)12-7-9-13(18)10-8-12/h2-10H,1,11H2,(H,19,22)(H,20,21) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GKSFELYHALAALN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCNC(=O)C1=CC=CC=C1NC(=O)C2=CC=C(C=C2)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15ClN2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
314.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-{[(4-chlorophenyl)carbonyl]amino}-N-(prop-2-en-1-yl)benzamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.